Cas no 325750-53-6 (6-cyclopropyl-4-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)thieno2,3-bpyridin-3-amine)

• Product Name: 6-cyclopropyl-4-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)thieno2,3-bpyridin-3-amine
• CAS No: 325750-53-6
• MF: C₂₂H₁₈N₂O₂S₂
• MW: 406.520522594452
• CID: 6595507
• PubChem ID: 2308673
• Update Time: 2025-06-12

6-cyclopropyl-4-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)thieno2,3-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-4-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)thieno2,3-bpyridin-3-amine
• (3-amino-6-cyclopropyl-4-(4-methoxyphenyl)thieno[2,3-b]pyridin-2-yl)(thiophen-2-yl)methanone
• Methanone, [3-amino-6-cyclopropyl-4-(4-methoxyphenyl)thieno[2,3-b]pyridin-2-yl]-2-thienyl-
• MFCD01892368
• Z56775016
• 325750-53-6
• EU-0003956
• [3-amino-6-cyclopropyl-4-(4-methoxyphenyl)thieno[2,3-b]pyridin-2-yl]-thiophen-2-ylmethanone
• F1187-0023
• 6-cyclopropyl-4-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)thieno[2,3-b]pyridin-3-amine
• UPCMLD0ENAT0502-2941:001
• AKOS001021531
• Oprea1_099476

• Inchi： 1S/C22H18N2O2S2/c1-26-14-8-6-12(7-9-14)15-11-16(13-4-5-13)24-22-18(15)19(23)21(28-22)20(25)17-3-2-10-27-17/h2-3,6-11,13H,4-5,23H2,1H3
• InChI Key： NMGSDMRSXMHLSX-UHFFFAOYSA-N
• SMILES： C(C1SC2=NC(C3CC3)=CC(C3=CC=C(OC)C=C3)=C2C=1N)(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 406.08097017g/mol
• Monoisotopic Mass: 406.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 679.3±55.0 °C(Predicted)
• pka: 6.41±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-cyclopropyl-4-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)thieno2,3-bpyridin-3-amine

Comprehensive Overview of 6-cyclopropyl-4-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)thieno[2,3-b]pyridin-3-amine (CAS No. 325750-53-6)

The compound 6-cyclopropyl-4-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)thieno[2,3-b]pyridin-3-amine (CAS No. 325750-53-6) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique combination of cyclopropyl, methoxyphenyl, and thiophene moieties, this compound exhibits intriguing physicochemical properties and potential biological activities. Researchers are particularly interested in its thieno[2,3-b]pyridine core, a privileged scaffold in medicinal chemistry known for its diverse pharmacological applications.

In recent years, the scientific community has shown growing interest in thiophene-containing compounds due to their remarkable electronic properties and biological relevance. The incorporation of a thiophene-2-carbonyl group in this molecule enhances its potential as a building block for organic electronic materials or as a pharmacophore in drug discovery. The 4-methoxyphenyl substituent further contributes to the compound's lipophilicity and potential membrane permeability, making it a candidate for various biomedical applications.

The 6-cyclopropyl modification in this structure represents an interesting synthetic challenge and offers potential metabolic stability advantages. Cyclopropane rings are known to confer conformational rigidity to molecules, which can be beneficial for both material properties and biological target interactions. This structural feature has become particularly relevant in the context of structure-activity relationship (SAR) studies, a hot topic in current medicinal chemistry research.

From a synthetic chemistry perspective, the construction of the thieno[2,3-b]pyridine system presents fascinating challenges and opportunities. Recent advances in transition metal-catalyzed cross-coupling reactions and C-H activation methodologies have opened new pathways for the efficient synthesis of such complex heterocycles. These developments align with the current industry focus on green chemistry and atom economy, addressing growing concerns about sustainable chemical production.

In drug discovery contexts, compounds featuring amine functionality at the 3-position of the thieno[2,3-b]pyridine core, as seen in this molecule, have shown promise as kinase inhibitors and modulators of various biological targets. The pharmaceutical industry's ongoing search for novel small molecule therapeutics has increased demand for such structurally diverse scaffolds. This compound's potential applications in personalized medicine and targeted therapy approaches make it particularly relevant to current medical research trends.

The compound's electronic properties also warrant attention in materials science applications. The conjugated system comprising the thiophene and thienopyridine units suggests potential utility in organic semiconductors or optoelectronic materials. With the growing demand for flexible electronics and organic photovoltaics, researchers are actively investigating such π-conjugated systems for next-generation electronic devices.

Analytical characterization of 6-cyclopropyl-4-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)thieno[2,3-b]pyridin-3-amine typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially given the complexity of its heterocyclic system. The current emphasis on quality by design (QbD) in chemical manufacturing makes thorough characterization particularly important.

In conclusion, 6-cyclopropyl-4-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)thieno[2,3-b]pyridin-3-amine (CAS No. 325750-53-6) represents a fascinating case study in modern heterocyclic chemistry. Its structural features combine several pharmacophoric elements of contemporary interest, while its potential applications span both biomedical and materials science domains. As research continues to explore the boundaries of molecular design and functional materials, compounds like this will undoubtedly play important roles in scientific advancement and technological innovation.